Cas no 89059-20-1 (Benzothiazolium, 6-chloro-3-methyl-, iodide)
89059-20-1 structure
Product Name:Benzothiazolium, 6-chloro-3-methyl-, iodide
CAS No:89059-20-1
MF:C8H7ClINS
MW:311.570351839066
CID:613892
PubChem ID:13206906
Update Time:2025-04-19
Benzothiazolium, 6-chloro-3-methyl-, iodide Chemical and Physical Properties
Names and Identifiers
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- Benzothiazolium, 6-chloro-3-methyl-, iodide
- 6-chloro-3-methyl-1,3-benzothiazol-3-ium,iodide
- DTXSID00527767
- 89059-20-1
- 6-Chloro-3-methyl-1,3-benzothiazol-3-ium iodide
-
- Inchi: 1S/C8H7ClNS.HI/c1-10-5-11-8-4-6(9)2-3-7(8)10;/h2-5H,1H3;1H/q+1;/p-1
- InChI Key: PMKYJGKSJUBMOD-UHFFFAOYSA-M
- SMILES: [I-].ClC1C=CC2=C(C=1)SC=[N+]2C
Computed Properties
- Exact Mass: 310.90325g/mol
- Monoisotopic Mass: 310.90325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Benzothiazolium, 6-chloro-3-methyl-, iodide Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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